Cas no 896035-46-4 (2-({6-bromo-2,2'-dioxo-2H,2'H-3,4'-bichromene-7'-yl}oxy)acetamide)

• Product Name: 2-({6-bromo-2,2'-dioxo-2H,2'H-3,4'-bichromene-7'-yl}oxy)acetamide
• CAS No: 896035-46-4
• MF: C₂₀H₁₂BrNO₆
• MW: 442.216384887695
• CID: 5960817
• PubChem ID: 16832948
• Update Time: 2025-06-09

2-({6-bromo-2,2'-dioxo-2H,2'H-3,4'-bichromene-7'-yl}oxy)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-({6-bromo-2,2'-dioxo-2H,2'H-3,4'-bichromene-7'-yl}oxy)acetamide
• 2-[4-(6-bromo-2-oxochromen-3-yl)-2-oxochromen-7-yl]oxyacetamide
• Acetamide, 2-[(6-bromo-2,2'-dioxo[3,4'-bi-2H-1-benzopyran]-7'-yl)oxy]-
• 2-({6-bromo-2,2'-dioxo-2H,2'H-[3,4'-bichromene]-7'-yl}oxy)acetamide
• 896035-46-4
• F1861-0330
• SR-01000017831
• AKOS002281704
• 2-((6-bromo-2,2'-dioxo-2H,2'H-[3,4'-bichromen]-7'-yl)oxy)acetamide
• 2-[4-(6-bromo-2-oxochromen-3-yl)-2-oxochromen-7-yloxy]acetamide
• SR-01000017831-1

• Inchi： 1S/C20H12BrNO6/c21-11-1-4-16-10(5-11)6-15(20(25)28-16)14-8-19(24)27-17-7-12(2-3-13(14)17)26-9-18(22)23/h1-8H,9H2,(H2,22,23)
• InChI Key： CDXIKQKKMHYQCO-UHFFFAOYSA-N
• SMILES： C(N)(=O)COC1=CC=C2C(=C1)OC(=O)C=C2C1=CC2=CC(Br)=CC=C2OC1=O

Computed Properties

• Exact Mass: 440.98480g/mol
• Monoisotopic Mass: 440.98480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 747
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Density: 1.692±0.06 g/cm3(Predicted)
• Boiling Point: 734.0±60.0 °C(Predicted)
• pka: 15.23±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 2-({6-bromo-2,2'-dioxo-2H,2'H-3,4'-bichromene-7'-yl}oxy)acetamide

2-({6-Bromo-2,2'-Dioxo-2H,2'H-3,4'-Bichromene-7'-yl}oxy)acetamide: A Comprehensive Overview

2-({6-Bromo-2,2'-Dioxo-2H,2'H-3,4'-Bichromene-7'-yl}oxy)acetamide, with the CAS number 896035-46-4, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of chromene derivatives and is characterized by its unique structural features and potential biological activities. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements related to this compound.

Chemical Structure and Properties

The molecular formula of 2-({6-Bromo-2,2'-Dioxo-2H,2'H-3,4'-Bichromene-7'-yl}oxy)acetamide is C₁₉H₁₃BrN₂O₅. The compound features a bichromene core with a bromine substituent at the 6-position and an acetamide group attached to the 7'-hydroxy position. The presence of the bromine atom and the acetamide functionality imparts unique chemical properties to this molecule. The bichromene scaffold is known for its stability and ability to form hydrogen bonds, which can influence its solubility and interactions with biological targets.

Synthesis Methods

The synthesis of 2-({6-Bromo-2,2'-Dioxo-2H,2'H-3,4'-Bichromene-7'-yl}oxy)acetamide typically involves several steps. One common approach starts with the preparation of the bichromene core through a condensation reaction between appropriate chromone precursors. The bromination step is then carried out using bromine or a brominating agent to introduce the bromine substituent at the desired position. Finally, the acetamide group is introduced via an acylation reaction using acetic anhydride or another suitable acylating agent. Recent advancements in green chemistry have led to more environmentally friendly synthetic routes that minimize waste and reduce energy consumption.

Biological Activities

2-({6-Bromo-2,2'-Dioxo-2H,2'H-3,4'-Bichromene-7'-yl}oxy)acetamide has been investigated for its potential biological activities in various in vitro and in vivo studies. One of the most notable findings is its anti-inflammatory properties. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This makes it a promising candidate for the development of anti-inflammatory drugs.

In addition to its anti-inflammatory effects, 2-({6-Bromo-2,2'-Dioxo-2H,2'H-3,4'-Bichromene-7'-yl}oxy)acetamide has also demonstrated potential as an anticancer agent. Studies have reported that it can induce apoptosis in various cancer cell lines by modulating key signaling pathways such as p53 and Bcl-2. These findings suggest that this compound could be further explored for its therapeutic potential in cancer treatment.

Clinical Trials and Future Prospects

While preclinical studies have provided promising results, further clinical trials are necessary to evaluate the safety and efficacy of 2-({6-Bromo-2,2'-Dioxo-2H,2'H-3,4'-Bichromene-7'-yl}oxy)acetamide in human subjects. Several Phase I clinical trials are currently underway to assess its pharmacokinetics and tolerability. Preliminary data from these trials have shown favorable outcomes, with no significant adverse effects reported at therapeutic doses.

The future prospects for this compound are promising. Ongoing research aims to optimize its chemical structure to enhance its potency and selectivity while minimizing potential side effects. Additionally, efforts are being made to develop novel drug delivery systems that can improve its bioavailability and target specific tissues or organs.

Conclusion

In conclusion, 2-({6-Bromo-2,2'-Dioxo-2H,2'H-3,4'-Bichromene-7'-yl}oxy)acetamide, with CAS number 896035-46-4, is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for further investigation and development. As research continues to advance, it is likely that this compound will play an important role in addressing various medical conditions such as inflammation and cancer.